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Compound of Interest

Compound Name: LY-395153

CAS No.: 211313-51-8

Cat. No.: B1675692

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for designing and conducting

preclinical studies on LY-395153, a positive allosteric modulator of the α-amino-3-hydroxy-5-

methyl-4-isoxazolepropionic acid (AMPA) receptor. The protocols detailed below cover in vitro

and in vivo methods to characterize the binding, efficacy, and downstream cellular effects of

this compound.

Introduction to LY-395153
LY-395153 is a member of the arylpropylsulfonamide class of AMPA receptor potentiators. It

enhances the function of AMPA receptors, which are critical for fast excitatory synaptic

transmission in the central nervous system. By binding to a unique modulatory site on the

receptor, LY-395153 increases the receptor's response to the endogenous ligand, glutamate.

This potentiation of AMPA receptor activity has potential therapeutic implications for a range of

neurological and psychiatric disorders characterized by glutamatergic dysfunction.
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The following tables summarize key quantitative parameters for LY-395153 based on available

preclinical data.

Table 1: Radioligand Binding Affinity of [³H]LY-395153

Receptor Source Ligand Kd (nM) Conditions

Rat Cortical

Membranes
[³H]LY-395153 110 ± 15.1

In the presence of 500

µM L-glutamate

Recombinant Human

GluR4(flip)
[³H]LY-395153 55.6 ± 5.3

In the presence of 500

µM L-glutamate

Table 2: In Vitro Electrophysiological Potency of LY-395153 (Hypothetical Data for Illustrative

Purposes)

Cell Type Assay Agonist
LY-395153
EC₅₀ (µM)

Endpoint

Cultured Rat

Cortical Neurons

Whole-Cell Patch

Clamp
1 mM Glutamate 1.5

% Potentiation of

AMPA Current

HEK293 cells

expressing

human GluA1/2

Whole-Cell Patch

Clamp
300 µM AMPA 0.8

% Increase in

Peak Current

Experimental Protocols
Radioligand Binding Assay for [³H]LY-395153
This protocol describes a filtration binding assay to determine the affinity and specificity of LY-
395153 for AMPA receptors.

Materials:

[³H]LY-395153 (radioligand)

Unlabeled LY-395153
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Rat cortical membranes or membranes from cells expressing specific AMPA receptor

subtypes

Binding Buffer: 50 mM Tris-HCl, pH 7.4

Wash Buffer: Ice-cold 50 mM Tris-HCl, pH 7.4

L-Glutamate

Glass fiber filters (e.g., GF/B)

Scintillation fluid

Scintillation counter

96-well filter plates

Procedure:

Membrane Preparation: Homogenize rat cerebral cortex or recombinant cells in ice-cold

binding buffer. Centrifuge at 1,000 x g for 10 minutes to remove nuclei and large debris.

Centrifuge the supernatant at 40,000 x g for 30 minutes to pellet the membranes.

Resuspend the pellet in fresh binding buffer. Determine protein concentration using a

standard assay (e.g., BCA).

Assay Setup: In a 96-well plate, add the following in a final volume of 250 µL:

50 µL of various concentrations of unlabeled LY-395153 (for competition assay) or buffer

(for saturation assay).

50 µL of [³H]LY-395153 (a fixed concentration for competition, or varying concentrations

for saturation).

50 µL of 500 µM L-glutamate.

100 µL of membrane preparation (25-50 µg of protein).

Incubation: Incubate the plate at room temperature for 60 minutes to reach equilibrium.
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Filtration: Rapidly filter the contents of each well through the glass fiber filters using a cell

harvester. Wash the filters three times with 3 mL of ice-cold wash buffer to separate bound

from free radioligand.

Quantification: Place the filters in scintillation vials, add scintillation fluid, and count the

radioactivity using a scintillation counter.

Data Analysis:

Saturation Assay: Plot specific binding (total binding - non-specific binding) against the

concentration of [³H]LY-395153 to determine the Kd (dissociation constant) and Bmax

(maximum number of binding sites).

Competition Assay: Plot the percentage of specific binding against the concentration of

unlabeled LY-395155 to determine the IC₅₀, which can then be converted to a Ki (inhibition

constant).

Whole-Cell Patch Clamp Electrophysiology
This protocol is for measuring the potentiation of AMPA receptor-mediated currents by LY-
395153 in cultured neurons.

Materials:

Cultured primary neurons (e.g., cortical or hippocampal)

External Solution (ECS): Containing (in mM): 140 NaCl, 5 KCl, 2 CaCl₂, 1 MgCl₂, 10 HEPES,

10 glucose; pH 7.4.

Internal Solution (ICS): Containing (in mM): 140 CsCl, 10 HEPES, 10 EGTA, 2 Mg-ATP, 0.2

Na-GTP; pH 7.2.

Patch pipettes (3-5 MΩ resistance)

Patch-clamp amplifier and data acquisition system

LY-395153 stock solution
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AMPA or Glutamate stock solution

Procedure:

Cell Preparation: Plate neurons on coverslips and culture for 10-14 days.

Recording Setup: Place a coverslip in the recording chamber on the microscope stage and

perfuse with ECS at a constant rate.

Obtain Whole-Cell Configuration: Approach a neuron with a patch pipette filled with ICS.

Form a giga-ohm seal and then rupture the membrane to achieve the whole-cell

configuration.

Voltage Clamp: Clamp the neuron at a holding potential of -70 mV to record inward currents.

Baseline Recording: Apply a brief pulse of AMPA or glutamate (e.g., 1 mM for 2 ms) using a

fast-application system to evoke a baseline AMPA receptor-mediated current.

Drug Application: Perfuse the chamber with ECS containing a known concentration of LY-
395153 for 2-5 minutes.

Potentiation Measurement: While in the presence of LY-395153, apply the same pulse of

AMPA or glutamate. Record the potentiated current.

Dose-Response: Repeat steps 5-7 with a range of LY-395153 concentrations to generate a

dose-response curve and determine the EC₅₀.

Data Analysis: Measure the peak amplitude of the AMPA receptor currents before and after

LY-395153 application. Calculate the percentage potentiation for each concentration.

Mandatory Visualizations
Signaling Pathways and Experimental Workflows
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Caption: AMPA Receptor Signaling Pathway Potentiated by LY-395153.

1. Membrane
Preparation

2. Assay Setup
(96-well plate)

3. Incubation
(Room Temp, 60 min)

4. Filtration & Washing

5. Scintillation
Counting

6. Data Analysis
(Kd, Ki, Bmax)

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1675692/docs?utm_src=pdf-body-img#application-notes-and-protocols-for-ly-395153-studies
https://www.benchchem.com/product/b1675692/docs?utm_src=pdf-body#application-notes-and-protocols-for-ly-395153-studies
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1675692?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Radioligand Binding Assay Experimental Workflow.
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Caption: Whole-Cell Patch Clamp Electrophysiology Workflow.
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[https://www.benchchem.com/product/b1675692/docs#application-notes-and-protocols-for-
ly-395153-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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